7-hydroxy-2-(4-methylphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 7-hydroxy-2-(4-methylphenyl)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C13H13N3O2/c1-8-2-4-9(5-3-8)10-6-11-13(18)14-7-12(17)16(11)15-10/h2-6,12,17H,7H2,1H3,(H,14,18)
• InChI Key: VCYKIDOPGKDZSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(CNC(=O)C3=C2)O
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

7-hydroxy-2-(4-methylphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one, also known as Ro 04-6790, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrazinones and has been found to exhibit various biological activities.

Scientific Research Applications

Synthesis and Derivative Formation

A facile one-pot synthesis method has been developed for the pyrazolo[1,5-a]pyrazine scaffold, including 7-hydroxy-2-(4-methylphenyl)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one as an intermediate compound. This process involves amide formation, pyrazine ring closure, hydrolysis, and dehydration starting from pyrazole-3-carboxylic acids (Zaremba et al., 2013).

Anticancer Activity

Novel derivatives of this compound have been synthesized, showing inhibitory effects on the growth of A549 lung cancer cells. The structural characteristics and biological activities of these compounds suggest their potential as therapeutic agents against cancer (Xie et al., 2008).

Chemical Reactivity and Compound Diversity

The reactivity of related compounds, such as novel 4‐(2‐Hydroxyphenyl)‐1,3‐dihydro‐1,5‐benzodiazepine‐2‐thione, has been explored to produce a variety of heterocyclic derivatives through reactions like hydrazinolysis. These studies contribute to the understanding of the chemical behavior of pyrazolo[1,5-a]pyrazin derivatives and their potential applications in medicinal chemistry (Gharbi et al., 2005).

Novel Heterocyclic Systems

Research into the synthesis of spiro-fused (C2)-azirino-(C4)-pyrazolones, a new heterocyclic system, has led to the development of compounds with unique structural features. These systems are created through reactions involving oximes derived from 1-substituted 4-acyl-5-hydroxy-3-methyl-1H-pyrazoles, demonstrating the versatility of pyrazolo[1,5-a]pyrazin derivatives in synthesizing novel heterocycles (Holzer et al., 2003).